(2,6-Dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid

• IUPAC Name: 2-(2,6-dimethyl-3-oxo-1,4-benzoxazin-4-yl)acetic acid
• InChI: InChI=1S/C12H13NO4/c1-7-3-4-10-9(5-7)13(6-11(14)15)12(16)8(2)17-10/h3-5,8H,6H2,1-2H3,(H,14,15)
• InChI Key: YZKYYUNSUJDMBU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C2=C(O1)C=CC(=C2)C)CC(=O)O
• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• CAS No.: 838099-40-4

Description

“(2,6-Dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid” is a chemical compound with the molecular weight of 221.21. It is a solid substance at room temperature. The compound belongs to the class of organic compounds known as benzoxazinones.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and properties of 1,2-oxazines, 1,2-benzoxazines, and related compounds have been extensively reviewed, highlighting their importance in the field of organic chemistry. These compounds can be synthesized through various methods, including the dehydration of 5,6-dihydro-6-hydroxy-4H-1,2-oxazines, which are obtained from the cyclization of specific precursors. The importance of oxazinium salts as electrophiles is emphasized, alongside discussions on the synthesis of oxazines, their use as chiral synthons, and general reactions involving these compounds (Sainsbury, 1991).

Environmental Impact and Toxicology

Research on the toxicity and environmental impact of related compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide, provides insights into the effects of these chemicals in natural environments. A scientometric review summarized data on 2,4-D toxicology, highlighting trends in research and identifying gaps in knowledge, particularly in the areas of molecular biology and pesticide degradation studies (Zuanazzi et al., 2020).

Biotechnological Applications

The antimicrobial and plant defense potential of benzoxazinoids, which include benzoxazinones and benzoxazolinones, has been reviewed, underscoring the potential of these compounds as antimicrobial scaffolds. This review covers the biosynthesis of benzoxazinoids and evaluates their antimicrobial activity, suggesting that while natural benzoxazinoids may not be potent antimicrobial agents, the 1,4-benzoxazin-3-one backbone could serve as a valuable scaffold for designing new antimicrobial compounds (de Bruijn et al., 2018).

Industrial and Environmental Applications

The degradation of acetaminophen by advanced oxidation processes (AOPs) has been reviewed, highlighting the pathways, by-products, and biotoxicity of degradation processes. This review emphasizes the need for further studies to enhance the degradation efficiency of pollutants like acetaminophen in wastewater treatment, illustrating the environmental relevance of studying compounds related to "(2,6-Dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid" (Qutob et al., 2022).